N-(5-bromo-2-chloropyridin-3-yl)-N-methylmethanesulfonamide

• Molecular Formula: C7H8BrClN2O2S
• Molecular Weight: 299.57 g/mol
• IUPAC Name: N-(5-bromo-2-chloropyridin-3-yl)-N-methylmethanesulfonamide
• InChI: InChI=1S/C7H8BrClN2O2S/c1-11(14(2,12)13)6-3-5(8)4-10-7(6)9/h3-4H,1-2H3
• InChI Key: ZBZGYWRSQWKUKZ-UHFFFAOYSA-N
• Canonical SMILES: CN(C1=C(N=CC(=C1)Br)Cl)S(=O)(=O)C

Description

N-(5-bromo-2-chloropyridin-3-yl)-N-methylmethanesulfonamide is a useful research compound. Its molecular formula is C7H8BrClN2O2S and its molecular weight is 299.57 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of N-(5-bromo-2-chloropyridin-3-yl)methanesulfonamide (96 mg, 0.34 mmol, reagent preparation 24) in DMF (1 mL) was treated with potassium carbonate (93 mg, 0.68 mmol) and iodomethane (33 uL, 0.51 mmol) at rt for 18 h. Water was then added, and the resulting aqueous mixture was extracted twice with ethyl acetate. The combined organic extracts were washed with aqueous lithium chloride (10%) followed by water, dried over magnesium sulfate, filtered, and concentrated in vacuo to provide N-(5-bromo-2-chloropyridin-3-yl)-N-methylmethanesulfonamide (91.2 mg, 0.304 mmol, 90% yield) as a light yellow solid. 1H NMR (400 MHz, CDCl3) δ 8.46 (d, 1H), 8.00 (d, 1H), 3.32 (s, 3H), 3.07 (s, 3H); MS (EI) for C7H8BrClN2O2S: 299, 301, 303 (Br+Cl isotopes, MH+).